Cas no 1021219-17-9 (4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate)

• Product Name: 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate
• CAS No: 1021219-17-9
• MF: C₂₂H₁₈N₄O₃S
• MW: 418.468323230743
• CID: 5432206
• Update Time: 2025-06-25

4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate Chemical and Physical Properties

Names and Identifiers

• GXLQCYKRTNPLMH-ATVHPVEESA-N
• 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate

• Inchi： 1S/C22H18N4O3S/c1-14(27)25-19-7-5-18(6-8-19)24-12-17(11-23)22-26-21(13-30-22)16-3-9-20(10-4-16)29-15(2)28/h3-10,12-13,24H,1-2H3,(H,25,27)/b17-12-
• InChI Key： GXLQCYKRTNPLMH-ATVHPVEESA-N
• SMILES： C(OC1=CC=C(C2=CSC(/C(/C#N)=C\NC3=CC=C(NC(=O)C)C=C3)=N2)C=C1)(=O)C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate

Introduction to 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate (CAS No. 1021219-17-9)

4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate, identified by its CAS number 1021219-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a thiazole core, which is a heterocyclic structure consisting of sulfur, nitrogen, and carbon atoms. The strategic arrangement of functional groups around this core makes it a versatile scaffold for drug discovery and development.

The molecular structure of 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate incorporates several key pharmacophoric elements that contribute to its potential biological activity. The acetamidophenyl group, for instance, is known to enhance binding affinity to biological targets due to its ability to form hydrogen bonds and interact with aromatic pockets in proteins. Additionally, the cyano substituent introduces a polar character to the molecule, which can influence its solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the thiazole ring in 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-yl}phenyl acetate can effectively engage with specific residues in target enzymes or receptors, modulating their activity. This has opened up new avenues for exploring its therapeutic potential in various diseases.

In particular, the acetate moiety at the end of the molecule provides a balance between lipophilicity and polarity, which is often crucial for oral bioavailability. This feature makes it an attractive candidate for further optimization as a drug candidate. Researchers have been exploring derivatives of this compound to enhance their pharmacokinetic profiles while retaining or improving their biological efficacy.

The synthesis of 4-{2-[(1Z)-1-cyano-2-[(4-acetamidophenyl)amino]eth-1-en-1-yl]-1,3-thiazol-4-ylyl}phenyl acetate involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the cyano group and the acetamidophenyl moiety are particularly critical steps that demand precision. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both preclinical and clinical studies.

One of the most promising applications of 4-{2-[ ( 1 Z ) - 1 - c yano - 2 - [ ( 4 - a c et am id o phen y l ) a min o ] e t h - 1 - e n - 1 - y l ] - 1 , 3 - t h i az o l - 4 - y l } p h e n y l a c e t ate lies in its potential as an inhibitor of kinases and other enzyme targets implicated in cancer and inflammatory diseases. Kinases play a pivotal role in signal transduction pathways that regulate cell growth, division, and survival. By modulating kinase activity, compounds like this one can potentially disrupt aberrant signaling networks that contribute to disease progression.

Recent preclinical studies have demonstrated that derivatives of this compound exhibit significant inhibitory effects on specific kinases without causing undue toxicity. These findings have spurred interest in developing more potent analogs with improved selectivity profiles. The use of high-throughput screening (HTS) technologies has accelerated the discovery process by allowing researchers to rapidly test large libraries of compounds for biological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been particularly useful in predicting how 4-{[ ( Z ) - ( C yano ) ( A cet am id o phen y l ) A min o ] E th en e ] N -( T h i az ol - 5 - yl ) P hen y l } A c et ate interacts with target proteins at an atomic level. These simulations help guide experimental efforts by identifying key interactions between the compound and its biological target(s). Furthermore, virtual screening techniques allow researchers to filter large databases of compounds based on predicted binding affinities, saving time and resources.

Another area where this compound shows promise is in the treatment of neurological disorders. The ability of thiazole derivatives to cross the blood-brain barrier has made them attractive candidates for central nervous system (CNS) drug development. Studies suggest that modifications to the phenyl acetate group can influence brain penetration while maintaining pharmacological activity.

The future direction for research on CAS No.1021219179; Name: 4-{[ ( Z ) -( C yano )( Acet amido phen yl ) Amino ] Ethen e ] N -( Thiazol -5-y l ) Phen yl } Acet ate will likely focus on optimizing its pharmacokinetic properties through structure-based drug design. Techniques such as quantitative structure-property relationship (QSPR) modeling can help predict how changes in molecular structure will affect absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

In conclusion,[Name: {Name}](CAS No: {CAS No}) represents an intriguing molecule with significant potential for therapeutic applications across multiple disease areas including oncology,[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area],[Therapeutic Area]., Its complex architecture provides multiple opportunities for medicinal chemists to develop novel treatments with improved efficacy and reduced side effects.